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Compound of Interest

Compound Name: Fischeria A

Cat. No.: B160377

Initial research indicates that "Fischeria” is not a recognized chemical substance. It is likely a
misspelling of a product name, potentially from a supplier such as Fisher Chemical, or another
chemical entity. Without the correct identification of the substance, providing specific disposal
procedures is not possible and could be hazardous. Researchers, scientists, and drug
development professionals should first verify the precise name of the chemical by checking the
container label and accompanying documentation.

Once the correct chemical name is identified, the primary source for disposal information is the
Safety Data Sheet (SDS), formerly known as the Material Safety Data Sheet (MSDS). This
document is provided by the manufacturer and contains critical information regarding the
chemical's properties, hazards, and safe handling and disposal procedures.

General Procedures for Laboratory Chemical
Disposal

The following is a step-by-step guide to the proper disposal of laboratory chemicals. This
process should be followed in conjunction with the specific instructions found in the chemical's
SDS and your institution's environmental health and safety (EHS) guidelines.

« |dentify the Chemical and Consult the SDS: Accurately identify the chemical and locate its
SDS. The SDS is the most crucial document for determining the appropriate disposal
method. Fisher Scientific and other chemical suppliers provide access to SDS for their
products on their websites.[1][2][3]
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o Evaluate Hazards: Section 2 of the SDS outlines the hazards associated with the chemical.
This information will determine the necessary precautions and the appropriate disposal
route.

o Determine the Proper Waste Stream: Based on the chemical's properties and hazards, it
must be segregated into the correct waste stream. Common laboratory waste streams
include:

Hazardous Waste: Chemicals that are flammable, corrosive, reactive, or toxic. These must

[¢]

be collected in designated, properly labeled containers.

Non-Hazardous Waste: Chemicals that have been explicitly determined to be non-

[¢]

hazardous by regulatory standards and your institution's EHS office.

Solid Waste: Non-hazardous solid materials.

[¢]

[¢]

Sharps Waste: Needles, scalpels, and other sharp objects.

o

Biohazardous Waste: Materials contaminated with biological agents.
o Package and Label Waste:

o Use compatible, leak-proof containers for liquid waste.

o Do not mix incompatible chemicals in the same waste container.

o Clearly label all waste containers with the full chemical name(s) of the contents,
concentration, and hazard warnings.

e Arrange for Disposal: Follow your institution's procedures for the pickup and disposal of
chemical waste by the EHS department or a licensed hazardous waste disposal company.

Decision-Making Workflow for Chemical Disposal

The following diagram illustrates the general workflow for determining the proper disposal
procedure for a laboratory chemical.
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Caption: Workflow for Laboratory Chemical Disposal.
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Locating a Safety Data Sheet

To find the SDS for a specific chemical, you can typically visit the website of the manufacturer

or supplier. For example, to find an SDS for a product from Fisher Chemical, you can use the

search function on their website, entering the product name, catalog number, or CAS number.

[3]

Common Hazard Classifications and Disposal

Considerations

The following table summarizes common hazard classifications found on an SDS and their

general implications for disposal.

Hazard Classification Description

General Disposal
Considerations

Liquids with a low flash point

Collect in a designated

flammable waste container.

Flammable o o
that can easily ignite. Keep away from ignition
sources.
) Neutralize if safe and
Chemicals that can cause o ]
) ) permissible by EHS. Collect in
Corrosive severe damage to skin, eyes, _ )
a designated corrosives waste
or metals. _
container.
Substances that can cause Collect in a designated toxic
Toxic harm if inhaled, ingested, or waste container. Minimize
absorbed through the skin. exposure during handling.
_ Do not mix with other
Chemicals that are unstable ) )
) ) chemicals. Handle with
Reactive and can undergo violent

reactions.

extreme caution. Consult EHS

for specific disposal protocols.

) Substances that are harmful to
Environmental Hazard o )
aguatic life or the environment.

Do not dispose of down the
drain. Collect for hazardous

waste disposal.
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By following these general guidelines and, most importantly, consulting the specific Safety Data
Sheet for the chemical in question, researchers can ensure the safe and proper disposal of
laboratory waste, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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